Cas no 78987-20-9 (3-Oxo-3-(o-tolylamino)propanoic acid)

3-Oxo-3-(o-tolylamino)propanoic acid structure
78987-20-9 structure
Product Name:3-Oxo-3-(o-tolylamino)propanoic acid
CAS No:78987-20-9
MF:C10H11NO3
MW:193.199242830276
CID:1087155
PubChem ID:12664592
Update Time:2025-04-20

3-Oxo-3-(o-tolylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Oxo-3-(o-tolylamino)propanoic acid
    • 3-(2-methylanilino)-3-oxopropanoic acid
    • 3-[(2-METHYLPHENYL)AMINO]-3-OXOPROPANOIC ACID
    • 3-[(2-methylphenyl)amino]-3-oxopropanoic acid(SALTDATA: FREE)
    • Malonsaeure-mono-o-toluidid
    • N-o-tolyl-malonamic acid
    • N-o-Tolyl-malonamidsaeure
    • N-tolylcarbamoylacetic acid
    • SCHEMBL11182704
    • Propanoic acid, 3-[(2-methylphenyl)amino]-3-oxo-
    • DTXSID10506144
    • 78987-20-9
    • AKOS011514162
    • STL419576
    • DB-151239
    • 3-[(2-Methylphenyl)amino]-3-oxopropanoicacid
    • MDL: MFCD09157986
    • Inchi: 1S/C10H11NO3/c1-7-4-2-3-5-8(7)11-9(12)6-10(13)14/h2-5H,6H2,1H3,(H,11,12)(H,13,14)
    • InChI Key: ZVSXBFLEXYCRRS-UHFFFAOYSA-N
    • SMILES: O=C(CC(=O)O)NC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 193.07400
  • Monoisotopic Mass: 193.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Density: 1.288
  • Boiling Point: 429.5°C at 760 mmHg
  • Flash Point: 213.5°C
  • Refractive Index: 1.603
  • PSA: 66.40000
  • LogP: 1.48120

3-Oxo-3-(o-tolylamino)propanoic acid Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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